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Compound of Interest

Compound Name: 2-(Chroman-4-yl)acetonitrile

CAS No.: 180917-10-6

Cat. No.: B3247286

Get Quote

Executive Summary
Chroman-4-ylacetonitrile (C₁₁H₁₁NO) is a critical bicyclic intermediate in the synthesis of

complex pharmacological scaffolds, including homoisoflavonoids, spiro-chromanones, and

serotonin receptor modulators. Structurally, it consists of a lipophilic chromane (3,4-dihydro-2H-

1-benzopyran) core functionalized at the C4 position with a polar acetonitrile (-CH₂CN) tether.

This guide addresses the solubility challenges inherent to this semi-polar molecule. While the

chromane core drives lipophilicity (LogP ~2.0), the nitrile group introduces a dipole moment

that complicates dissolution in non-polar media. This document provides predicted

physicochemical data, a validated synthesis pathway for generating reference standards, and a

robust protocol for solubility determination.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
Due to the limited availability of experimental data for this specific intermediate in public

databases, the following values are predicted based on structural analogs (e.g., 4-chromanone,
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4-chromanol) and quantitative structure-property relationship (QSPR) models.

Table 1: Physicochemical Specifications
Property

Value
(Predicted/Experimental)

Notes

IUPAC Name
2-(3,4-dihydro-2H-1-

benzopyran-4-yl)acetonitrile
Systematic nomenclature

Molecular Formula C₁₁H₁₁NO -

Molecular Weight 173.21 g/mol -

Physical State Solid / Low-melting Solid Likely MP: 45–65 °C

LogP (Octanol/Water) 1.95 ± 0.3 Moderate Lipophilicity

Topological Polar Surface Area

(TPSA)
33.02 Å² Permeable to cell membranes

H-Bond Donors / Acceptors 0 / 2 (Nitrile N, Ether O)

Rotatable Bonds 2 C4-CH₂ and CH₂-CN

Solubility Landscape
The solubility of Chroman-4-ylacetonitrile is governed by the competition between its

hydrophobic benzene ring and the polar nitrile group.

High Solubility (>50 mg/mL): DMSO, Dimethylformamide (DMF), Dichloromethane (DCM),

Ethyl Acetate.

Moderate Solubility (1–10 mg/mL): Ethanol, Methanol, Acetonitrile.

Low Solubility (<0.1 mg/mL): Water, Hexane, Cyclohexane.
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Expert Insight: For biological assays, prepare stock solutions in DMSO (up to 100 mM). Avoid

storing in protic solvents (MeOH/EtOH) for extended periods (>1 month) to prevent potential

solvolysis of the nitrile under acidic/basic conditions.

Synthesis & Production Workflow
To study the solubility of Chroman-4-ylacetonitrile, researchers often must synthesize the

compound de novo from the commercially available 4-Chromanone. The most reliable route

utilizes a Horner-Wadsworth-Emmons (HWE) reaction followed by catalytic hydrogenation.

Reaction Pathway[7][8][9][10]
Olefination: 4-Chromanone is reacted with diethyl cyanomethylphosphonate to form the

unsaturated nitrile.

Reduction: The exocyclic double bond is selectively reduced using Pd/C and H₂ to yield the

target saturated nitrile.

Experimental Protocol: Synthesis of Reference Material
Step 1: HWE Olefination

Suspend NaH (60% in oil, 1.2 eq) in dry THF under N₂ at 0°C.

Dropwise add Diethyl cyanomethylphosphonate (1.2 eq). Stir for 30 min.

Add 4-Chromanone (1.0 eq) in THF. Warm to Room Temperature (RT) and stir for 4-6 h.

Quench: Add sat. NH₄Cl. Extract with EtOAc.

Product: 4-(Cyanomethylene)chroman (Intermediate A).

Step 2: Catalytic Hydrogenation
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Dissolve Intermediate A in MeOH/EtOAc (1:1).

Add 10% Pd/C (10 wt% loading).

Stir under H₂ balloon (1 atm) for 12 h at RT.

Filter through Celite to remove Pd. Concentrate filtrate.[1]

Purify: Flash chromatography (Hexane/EtOAc 4:1) to obtain Chroman-4-ylacetonitrile.

Visualized Workflows (DOT Diagrams)
Figure 1: Synthesis & Solubility Determination Workflow
This diagram illustrates the logical flow from starting material to solubility data generation.
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Caption: Step-by-step synthesis of Chroman-4-ylacetonitrile from 4-Chromanone followed by

solubility characterization.

Solubility Determination Protocol
This protocol provides a self-validating system to determine the thermodynamic solubility of

Chroman-4-ylacetonitrile in various solvents.

Materials
Analyte: Chroman-4-ylacetonitrile (>98% purity).

Solvents: Water (HPLC grade), Ethanol, DMSO, PBS (pH 7.4).

Equipment: Thermomixer, Centrifuge, HPLC-UV (Agilent 1200 or equivalent).

Step-by-Step Methodology
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Saturation: Add excess solid Chroman-4-ylacetonitrile (~10 mg) to 0.5 mL of the target

solvent in a 1.5 mL Eppendorf tube.

Equilibration: Shake at 25°C for 24 hours at 1000 rpm.

Check: Ensure undissolved solid remains. If clear, add more solid.

Separation: Centrifuge at 15,000 x g for 10 minutes to pellet undissolved material.

Filtration: Filter the supernatant through a 0.22 µm PTFE filter (low binding) to remove micro-

particulates.

Quantification (HPLC-UV):

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile.

Gradient: 10% B to 90% B over 10 min.

Detection: UV at 254 nm (aromatic absorption).

Calculation: Compare peak area against a standard curve (0.01 – 1.0 mg/mL in DMSO).

Validation Step: Prepare the standard curve in DMSO (where solubility is known to be high) to

ensure accurate quantification of the aqueous samples.

Safety & Handling
Nitrile Hazard: While less toxic than simple aliphatic nitriles, metabolic activation can

potentially release cyanide. Handle in a fume hood.
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Storage: Store solid at 4°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of

the benzylic position.

Disposal: Treat all waste as hazardous chemical waste (P-listed equivalent for nitriles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3247286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

